molecular formula C9H11N2NaO4 B7812801 4-Aminohippuric acid sodium salt hydrate

4-Aminohippuric acid sodium salt hydrate

Cat. No. B7812801
M. Wt: 234.18 g/mol
InChI Key: NHEPGWSIUUSKAY-UHFFFAOYSA-M
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Description

4-Aminohippuric acid sodium salt hydrate, also known as Sodium 4-aminohippurate hydrate or Aminohippurate Sodium, is a derivative of hippuric acid . It is an amide derivative of the amino acid glycine and para-aminobenzoic acid . It is not naturally found in humans and needs to be IV infused before diagnostic use .


Synthesis Analysis

4-Aminohippuric acid is a liver metabolite of p-aminobenzoic acid (PABA). It is formed by the conjugation of PABA and glycine . The ability of the liver to convert PABA to PAH is a way of measuring liver function .


Molecular Structure Analysis

The molecular formula of this compound is C9H9N2NaO3 . The molecular weight is 216.1691 .


Chemical Reactions Analysis

Aminohippuric acid is filtered by the renal glomeruli and secreted into the urine by the proximal tubules . By measuring the amount of drug in the urine, it is possible to determine functional capacity and effective renal plasma flow .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 123-125°C . It is soluble in water (50 mg/ml), yielding a clear, colorless solution . It is also soluble in dilute hydrochloric acid (200 mg/ml, with decomposition) .

Mechanism of Action

The mechanism by which this compound is secreted by the kidneys involves an organic anion transporter . This compound causes natriuresis, which is the excessive loss of sodium in the urine .

Future Directions

As a diagnostic agent, 4-Aminohippuric acid sodium salt hydrate is useful in medical tests involving the kidney, used in the measurement of renal plasma flow . It is also used to measure the functional capacity of the renal tubular secretory mechanism . Future research may continue to explore its uses in medical diagnostics and other potential applications.

properties

IUPAC Name

sodium;2-[(4-aminobenzoyl)amino]acetate;hydrate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N2O3.Na.H2O/c10-7-3-1-6(2-4-7)9(14)11-5-8(12)13;;/h1-4H,5,10H2,(H,11,14)(H,12,13);;1H2/q;+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NHEPGWSIUUSKAY-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)NCC(=O)[O-])N.O.[Na+]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11N2NaO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

234.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

94-16-6
Record name Sodium 4-aminohippurate
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